(2,6-Dimethylimidazo[2,1-B][1,3]thiazol-5-YL)methanethiol

• Molecular Formula: C8H10N2S2
• Molecular Weight: 198.3 g/mol
• IUPAC Name: (2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)methanethiol
• InChI: InChI=1S/C8H10N2S2/c1-5-3-10-7(4-11)6(2)9-8(10)12-5/h3,11H,4H2,1-2H3
• InChI Key: ZHKDGBSAIZDFFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=C(N=C2S1)C)CS

Description

(2,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl)methanethiol is a heterocyclic compound featuring a fused imidazothiazole core with methyl substituents at positions 2 and 4. The critical functional group is the thiol (-SH) moiety at the 5-position, which imparts distinct chemical reactivity and biological activity. This compound is of interest in medicinal chemistry due to the nucleophilic sulfur atom, which can participate in disulfide bond formation or interact with metalloenzymes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,6-Dimethylimidazo[2,1-B][1,3]thiazol-5-YL)methanethiol typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2,6-dimethylimidazole with a thioamide derivative in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and inert atmospheres to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate advanced purification techniques such as chromatography and crystallization to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

(2,6-Dimethylimidazo[2,1-B][1,3]thiazol-5-YL)methanethiol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the imidazole or thiazole rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiols or amines.

Scientific Research Applications

Chemistry

In chemistry, (2,6-Dimethylimidazo[2,1-B][1,3]thiazol-5-YL)methanethiol is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound can be used as a probe to study enzyme mechanisms and protein interactions. Its ability to form stable complexes with metal ions makes it useful in metalloprotein studies.

Medicine

In medicine, (2,6-Dimethylimidazo[2,1-B][1,3]thiazol-5-YL)methanethiol has potential applications as a therapeutic agent. Its derivatives may exhibit antimicrobial, antiviral, or anticancer properties, making it a candidate for drug development.

Industry

In industrial applications, this compound can be used as an intermediate in the synthesis of agrochemicals, dyes, and other specialty chemicals. Its stability and reactivity make it suitable for various manufacturing processes.

Mechanism of Action

The mechanism of action of (2,6-Dimethylimidazo[2,1-B][1,3]thiazol-5-YL)methanethiol involves its interaction with specific molecular targets. For example, in biological systems, it may bind to metal ions or active sites of enzymes, altering their activity. The pathways involved can include inhibition of enzyme function, disruption of protein-protein interactions, or modulation of cellular signaling pathways.

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

Key analogues differ in the substituent at the 5-position (Table 1):

Compound Name	Functional Group	Molecular Formula	Molecular Weight (g/mol)	Key Properties
(2,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl)methanethiol	-SH	C₈H₁₀N₂S₂	198.3	High nucleophilicity, moderate acidity (pKa ~10)
(2,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl)methanol	-OH	C₈H₁₀N₂OS	182.3	Lower lipophilicity (logP ~1.2), higher water solubility
2,6-Dimethylimidazo[2,1-b]thiazole-5-carboxamide	-CONH₂	C₉H₁₀N₄OS	222.3	Hydrogen-bonding capacity, stability in biological systems
({2,6-Dimethylimidazo[...]thiazol-5-yl}methyl)methylamine	-CH₂NHCH₃	C₉H₁₃N₃S	195.3	Basic (pKa ~9.5), potential for cationic interactions

Functional Group Impact :

• Thiol (-SH) : Enhances metal-binding capacity (e.g., targeting metalloenzymes) and redox activity. Prone to oxidation, forming disulfide dimers .
• Alcohol (-OH): Increases hydrophilicity but reduces membrane permeability compared to thiols. Limited metabolic stability due to phase II glucuronidation .
• Carboxamide (-CONH₂) : Improves target selectivity via hydrogen bonding; used in anti-tuberculosis agents (e.g., ND-11543, 62% yield via EDC coupling) .
• Amine (-CH₂NHCH₃) : Facilitates protonation at physiological pH, enhancing solubility and interactions with acidic biological targets .

Physicochemical and Pharmacokinetic Properties

• Lipophilicity (logP) : Thiol derivatives exhibit higher logP (~2.5) than alcohols (~1.2) due to sulfur’s polarizability, favoring better membrane penetration .
• Solubility: Methanol derivatives (e.g., CAS 294179-26-3) are water-soluble (95% purity) but discontinued, possibly due to rapid clearance . Thiols show moderate aqueous solubility but better tissue retention.
• Stability : Thiols require storage under inert conditions to prevent oxidation, whereas carboxamides and amines are more stable .

Biological Activity

(2,6-Dimethylimidazo[2,1-B][1,3]thiazol-5-YL)methanethiol is a heterocyclic compound that has attracted attention in medicinal chemistry due to its potential biological activities. The compound features a fused imidazole and thiazole ring system, which contributes to its unique chemical properties and biological interactions. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• Imidazole and Thiazole Rings : These rings are known for their diverse biological activities.
• Methyl Substituents : The presence of two methyl groups at the 2 and 6 positions of the imidazole ring enhances its lipophilicity and potential bioactivity.

Biological Activities

Research indicates that (2,6-Dimethylimidazo[2,1-B][1,3]thiazol-5-YL)methanethiol exhibits a range of biological activities:

• Antimicrobial Activity : The compound has shown significant antimicrobial properties against various bacterial strains.
• Anticancer Potential : Studies have demonstrated its cytotoxic effects on cancer cell lines, indicating potential as an anticancer agent.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Cytotoxicity in cancer cell lines
Antifungal	Activity against fungal pathogens

Structure-Activity Relationship (SAR)

The biological activity of (2,6-Dimethylimidazo[2,1-B][1,3]thiazol-5-YL)methanethiol can be attributed to specific structural features. The presence of both imidazole and thiazole rings is crucial for its efficacy. Research has shown that modifications to these rings can significantly alter the compound's activity.

Key Findings in SAR Studies

• Methyl Substitution : Methyl groups at the 2 and 6 positions enhance lipophilicity and improve interaction with biological targets.
• Ring Modifications : Alterations in the thiazole ring can lead to increased cytotoxicity against cancer cells. For instance, compounds with additional functional groups on the thiazole ring exhibited improved anticancer activity compared to simpler analogs.

Case Studies

Several studies have been conducted to evaluate the biological activity of (2,6-Dimethylimidazo[2,1-B][1,3]thiazol-5-YL)methanethiol:

• Anticancer Study : A study assessed the cytotoxic effects of the compound on human glioblastoma cells. The results indicated an IC50 value comparable to established anticancer drugs like doxorubicin, suggesting significant potential for further development in cancer therapy .
• Antimicrobial Assessment : Another study investigated the antimicrobial properties against a panel of bacterial strains. The compound displayed notable inhibition zones in agar diffusion assays, indicating strong antibacterial activity .

The mechanism by which (2,6-Dimethylimidazo[2,1-B][1,3]thiazol-5-YL)methanethiol exerts its biological effects is still under investigation. However, preliminary studies suggest that it may interact with specific cellular targets involved in cell proliferation and apoptosis pathways.